Cas no 183668-74-8 (L-Hexaguluronic acid)

• Product Name: L-Hexaguluronic acid
• CAS No: 183668-74-8
• MF: C₃₆H₅₄Na₆O₄₂
• MW: 1296.72740221024
• CID: 4745248
• PubChem ID: 156619317
• Update Time: 2026-02-26

L-Hexaguluronic acid Chemical and Physical Properties

Names and Identifiers

• L-Hexaguluronic acid
• L-hexaguluronic acid hexasodium salt
• 183668-74-8
• AKOS040757085
• HY-N7701D
• (2R,3S,4S,5S,6R)-6-[(2R,3S,4R,5S,6R)-2-carboxy-6-[(2R,3S,4R,5S,6R)-2-carboxy-6-[(2R,3S,4R,5S,6R)-2-carboxy-6-[(2R,3S,4R,5S,6R)-2-carboxy-6-[(2R,3S,4R,5S,6R)-2-carboxy-4,5,6-trihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• CS-0135304
• G18100
• DA-74996

• Inchi： 1S/6C6H10O7.6Na/c6*7-1-2(8)3(9)4(10)5(11)6(12)13;;;;;;/h6*1-5,8-11H,(H,12,13);;;;;;/q;;;;;;6*+1/p-6/t6*2-,3-,4+,5-;;;;;;/m110000....../s1
• InChI Key： OXAPMZBJRADKHY-VXYWBXEVSA-H
• SMILES： [Na+].[Na+].[Na+].[Na+].[Na+].[Na+].O=C[C@@H]([C@@H]([C@H]([C@@H](C([O-])=O)O)O)O)O.O=C[C@@H]([C@@H]([C@H]([C@@H](C([O-])=O)O)O)O)O.O=C[C@H]([C@H]([C@@H]([C@H](C([O-])=O)O)O)O)O.O=C[C@H]([C@H]([C@@H]([C@H](C([O-])=O)O)O)O)O.O=C[C@@H]([C@@H]([C@H]([C@@H](C([O-])=O)O)O)O)O.O=C[C@@H]([C@@H]([C@H]([C@@H](C([O-])=O)O)O)O)O

Computed Properties

• Exact Mass: 1074.2030925g/mol
• Monoisotopic Mass: 1074.2030925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 37
• Heavy Atom Count: 73
• Rotatable Bond Count: 16
• Complexity: 1990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 30
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -11.8
• Topological Polar Surface Area: 609Ų

Additional information on L-Hexaguluronic acid

Introduction to L-Hexaguluronic Acid (CAS No. 183668-74-8) and Its Emerging Applications

L-Hexaguluronic acid (CAS No. 183668-74-8), a naturally occurring polysaccharide, has garnered significant attention in the field of biomedical research and pharmaceutical development due to its unique structural and functional properties. This compound, characterized by its uronic acid residues arranged in a specific configuration, plays a pivotal role in various biological processes and has been explored for its potential therapeutic applications. The detailed exploration of this molecule not only highlights its chemical significance but also underscores its growing relevance in contemporary scientific research.

The chemical structure of L-Hexaguluronic acid (CAS No. 183668-74-8) consists of alternating β-1,4-linked D-galacturonic acid units, which contribute to its highly negatively charged and hydrophilic nature. This structural feature makes it an excellent candidate for applications in drug delivery systems, tissue engineering, and as a component in biodegradable materials. Recent studies have demonstrated that the molecular conformation of this polysaccharide can be tailored to enhance its functionality, making it a versatile tool in synthetic chemistry and material science.

In the realm of biomedical applications, L-Hexaguluronic acid (CAS No. 183668-74-8) has been investigated for its potential role in modulating immune responses and as a scaffold for cell culture. Its ability to form gels and hydrogels under physiological conditions has opened new avenues for wound healing and drug delivery systems. For instance, researchers have developed hydrogel-based formulations that utilize L-Hexaguluronic acid (CAS No. 183668-74-8) to enhance the stability and controlled release of therapeutic agents. These formulations have shown promise in preclinical studies for treating chronic wounds and delivering anti-inflammatory drugs.

Moreover, the structural versatility of L-Hexaguluronic acid (CAS No. 183668-74-8) has led to its incorporation into advanced biomedical materials such as biosensors and biocompatible coatings. The ability of this polysaccharide to interact with biological molecules has been leveraged to develop sensitive detection platforms for pathogens and biomarkers. In one notable study, L-Hexaguluronic acid (CAS No. 183668-74-8) was used to create a novel biosensor that can detect minute concentrations of bacterial toxins with high accuracy. This development underscores the compound's potential in diagnostic applications.

The pharmaceutical industry has also shown keen interest in L-Hexaguluronic acid (CAS No. 183668-74-8) due to its potential as an excipient in drug formulations. Its biocompatibility and ability to form stable complexes with various drugs make it an ideal candidate for improving drug solubility and bioavailability. Recent advancements in nanotechnology have further enhanced the utility of L-Hexaguluronic acid (CAS No. 183668-74-8) by enabling the encapsulation of therapeutic agents within nanocarriers derived from this polysaccharide. Such nanocarriers have demonstrated improved targeting efficiency and reduced systemic toxicity in clinical trials.

Additionally, the environmental benefits of using L-Hexaguluronic acid (CAS No. 183668-74-8) have not gone unnoticed. As a biodegradable polymer, it offers an eco-friendly alternative to synthetic materials used in medical implants and packaging. This sustainability aspect aligns with global efforts to develop greener alternatives in various industries, including pharmaceuticals and healthcare.

Recent research has also highlighted the role of L-Hexaguluronic acid (CAS No. 183668-74-8) in modulating cellular behavior and tissue regeneration. Studies have shown that this polysaccharide can influence cell adhesion, proliferation, and differentiation when used as a component in biomimetic scaffolds. These findings have significant implications for regenerative medicine, where L-Hexaguluronic acid (CAS No. 183668-74-8) could potentially aid in tissue engineering by providing a supportive environment for cell growth and tissue formation.

The future prospects of L-Hexaguluronic acid (CAS No. 183668-74-8) are vast and multifaceted. Ongoing research is exploring its potential applications in gene therapy vectors, where its ability to form stable complexes with nucleic acids could enhance gene delivery efficiency. Furthermore, the development of novel derivatives of this polysaccharide is being pursued to expand its functional capabilities further.

In conclusion, L-Hexaguluronic acid (CAS No. 183668-74-8) stands out as a promising compound with diverse applications across multiple fields including biomedical research, pharmaceutical development, material science, and environmental sustainability. Its unique structural properties combined with its biocompatibility make it an invaluable asset in modern science and technology.